Cas no 1226487-89-3 ((2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide
• CAS No: 1226487-89-3
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5795768
• Update Time: 2025-10-30

(2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]-3-(furan-2-yl)prop-2-enamide
• (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C22H25N3O3/c26-21(11-10-20-3-1-16-28-20)23-18-6-8-19(9-7-18)24-12-2-13-25(15-14-24)22(27)17-4-5-17/h1,3,6-11,16-17H,2,4-5,12-15H2,(H,23,26)/b11-10+
• InChI Key： CPCYZXSPXYLQAN-ZHACJKMWSA-N
• SMILES： C(NC1=CC=C(N2CCCN(C(C3CC3)=O)CC2)C=C1)(=O)/C=C/C1=CC=CO1

Additional information on (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide (CAS No. 1226487-89-3)

The compound (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide, identified by CAS No. 1226487-89-3, is a sophisticated organic molecule with significant potential in pharmaceutical research and development. This molecule features a unique combination of a 1,4-diazepane ring, a cyclopropanecarbonyl group, and a furan-2-yl moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity and the possibility of its application in targeting specific enzymes or receptors.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and precision medicine. The (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide aligns with this trend, as its structure suggests potential interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are common targets in modern therapeutics. Its furan and diazepane components are frequently explored in medicinal chemistry due to their versatility in modulating pharmacokinetic properties.

The synthesis of CAS No. 1226487-89-3 involves multi-step organic reactions, including amide coupling and cyclization strategies. The presence of the cyclopropanecarbonyl group introduces steric and electronic challenges, requiring optimized conditions for high yield and purity. Researchers often employ HPLC and NMR spectroscopy to characterize this compound, ensuring its structural integrity for further studies. The growing interest in heterocyclic compounds has placed molecules like this at the forefront of chemical biology research.

From a drug development perspective, the (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide offers a promising scaffold for designing selective modulators. Its prop-2-enamide backbone is reminiscent of known pharmacophores used in anti-inflammatory and anticancer agents. Additionally, the furan ring contributes to its potential as a bioisostere, enhancing its compatibility with biological systems. These attributes make it a candidate for high-throughput screening campaigns aimed at identifying new lead compounds.

In the context of AI-driven drug discovery, compounds like CAS No. 1226487-89-3 are increasingly analyzed using machine learning models to predict their ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). The integration of computational chemistry tools has accelerated the identification of its potential target proteins, reducing the time and cost associated with traditional methods. This aligns with the broader shift toward data-driven research in the pharmaceutical industry.

Another area of interest is the compound's potential role in neuropharmacology. The 1,4-diazepane core is structurally similar to fragments found in CNS-active drugs, suggesting possible applications in treating neurological disorders. However, further in vitro and in vivo studies are necessary to validate these hypotheses. The scientific community remains optimistic about its utility, given the success of related diazepane derivatives in clinical settings.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1226487-89-3. Researchers are exploring sustainable synthesis routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. This reflects the industry's commitment to sustainable drug development, a topic gaining traction among healthcare professionals and regulatory agencies.

In summary, (2E)-N-[4-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)phenyl]-3-(furan-2-yl)prop-2-enamide represents a compelling case study in modern pharmaceutical chemistry. Its intricate architecture, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the field evolves, this compound may contribute to breakthroughs in personalized medicine and targeted therapies, addressing unmet medical needs in diverse patient populations.